Cas no 122497-17-0 (Diethyl 2-[2-(2-amino-6-chloropurin-9-yl)ethyl]-2-carbethoxymalonate)

• Product Name: Diethyl 2-[2-(2-amino-6-chloropurin-9-yl)ethyl]-2-carbethoxymalonate
• CAS No: 122497-17-0
• MF: C₁₇H₂₂ClN₅O₆
• MW: 427.839482784271
• CID: 4759500
• Update Time: 2023-08-16

Diethyl 2-[2-(2-amino-6-chloropurin-9-yl)ethyl]-2-carbethoxymalonate Chemical and Physical Properties

Names and Identifiers

• diethyl 2-[2-(2-amino-6-chloropurin-9-yl)ethyl]-2-carbethoxymalonate
• triethyl 3-(2-amino-6-chloro-9H-purin-9-yl)propane-1,1,1-tricarboxylate
• 3-(2-Amino-6-chloro-9H-purine-9-yl)propane-1,1,1-tricarboxylic acid triethyl ester
• Diethyl 2-[2-(2-amino-6-chloropurin-9-yl)ethyl]-2-carbethoxymalonate

• Inchi： 1S/C17H22ClN5O6/c1-4-27-13(24)17(14(25)28-5-2,15(26)29-6-3)7-8-23-9-20-10-11(18)21-16(19)22-12(10)23/h9H,4-8H2,1-3H3,(H2,19,21,22)
• InChI Key： OZEJVERUHWUZSP-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(N)=N1)N(C=N2)CCC(C(=O)OCC)(C(=O)OCC)C(=O)OCC

Computed Properties

• Exact Mass: 427.1258611 g/mol
• Monoisotopic Mass: 427.1258611 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 12
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 149
• Molecular Weight: 427.8